molecular formula C14H17NO B8552300 3-(4-Pyrrolidin-1-ylmethyl-phenyl)-prop-2-yn-1-ol

3-(4-Pyrrolidin-1-ylmethyl-phenyl)-prop-2-yn-1-ol

Cat. No.: B8552300
M. Wt: 215.29 g/mol
InChI Key: PBLSIWGWSCARRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Pyrrolidin-1-ylmethyl-phenyl)-prop-2-yn-1-ol is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H17NO

Molecular Weight

215.29 g/mol

IUPAC Name

3-[4-(pyrrolidin-1-ylmethyl)phenyl]prop-2-yn-1-ol

InChI

InChI=1S/C14H17NO/c16-11-3-4-13-5-7-14(8-6-13)12-15-9-1-2-10-15/h5-8,16H,1-2,9-12H2

InChI Key

PBLSIWGWSCARRD-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CC2=CC=C(C=C2)C#CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.8 g (20.0 mmol) 1-(4-bromo-benzyl)-pyrrolidine, 1.75 mL (30.0 mmol) propargylalcohol, 2.31 g (2.0 mmol) tetrakis-triphenylphosphane-palladium, 381 mg (2.0 mmol) CuI and 7.07 mL diisopropylamine in 100 mL acetonitrile is heated for 14 h at 60° C. under an argon atmosphere. The solvent is distilled off i.vac., the residue is taken up in water, exhaustively extracted with EtOAc and the organic phase is dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified on silica gel (EtOAc/MeOH/NH3 95:5:0.5).
Quantity
4.8 g
Type
reactant
Reaction Step One
Quantity
1.75 mL
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis-triphenylphosphane palladium
Quantity
2.31 g
Type
reactant
Reaction Step One
Quantity
7.07 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
381 mg
Type
catalyst
Reaction Step One

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